Nispomeben

• CAS: 1443133-41-2
• Molecular Formula: C21H27NO4
• Molecular Weight: 357.4 g/mol
• InChI: InChI=1S/C21H27NO4/c1-16(23)14-26-15-19(13-18-7-10-20(24)11-8-18)22-21(25)12-9-17-5-3-2-4-6-17/h2-8,10-11,16,19,23-24H,9,12-15H2,1H3,(H,22,25)/t16-,19-/m0/s1
• InChIKey: CDKPAWCGPQDCGU-LPHOPBHVSA-N

Nispomeben: Non-Opioid Lyn Kinase Modulator for Neuropathic Pain Research

Nispomeben (NRD.E1, NRD135S.E1) is a synthetic, orally bioavailable small molecule with a novel mechanism of action targeting Lyn kinase phosphorylation . It is being developed specifically for painful diabetic peripheral neuropathy (PDPN) and has been selected by the NIH for inclusion in the EPPIC-Net platform protocol as the only oral agent to assess treatments for PDPN . The compound has been granted FDA Fast Track designation and orphan drug status . Its unique target engagement profile distinguishes it from standard of care, as it does not interact with opioid, serotonin, GABA, NMDA, or cannabinoid receptors, nor with sodium or calcium channels .

Lyn kinase phosphorylation modulation pathway studies

(S,S) enantiomer research workflow; stereochemical purity required

Non-opioid, non-ion-channel target engagement assay context

Neuropathic pain model-response endpoint studies

• [1] IUPHAR/BPS Guide to Pharmacology. nispomeben ligand page. Accessed 2026. Ligand ID: 13507. View Source
• [2] Novaremed AG. Press Release: Novaremed Completes Patient Enrollment in NIH-Funded Phase 2b Trial of Non-Opioid Nispomeben for Diabetic Neuropathy Pain. 2025 Sep 2. View Source
• [3] Springer Nature. AdisInsight Drug Profile: Nispomeben - Novaremed. Updated 2025 Sep 5. View Source
• [4] ClinicalTrials.gov. NCT05480228: EPPIC-Net: Novaremed Painful Diabetic Peripheral Neuropathy ISA (EN21-01). View Source

Why Nispomeben Cannot Be Substituted

Nispomeben exhibits a distinct pharmacological profile, lacking affinity for conventional pain-related targets exploited by gabapentinoids (voltage-gated calcium channels), SNRIs (serotonin/norepinephrine transporters), or tricyclic antidepressants . Its mechanism, involving modulation of Lyn kinase phosphorylation, is hypothesized to address a unique node in neuropathic pain signaling, potentially offering efficacy in patient populations refractory to standard therapies . Consequently, direct substitution with in-class compounds like pregabalin or duloxetine is not scientifically justified; selection must be guided by the compound's specific pharmacodynamic, pharmacokinetic, and clinical evidence base as detailed below.

Nispomeben (S,S) Lyn kinase phosphorylation modulation; P2X4 pathway context

vs

Gabapentinoids / SNRIs Calcium channel or monoamine reuptake targets; mechanism mismatch may shift endpoint interpretation

Nispomeben (S,S) Enantiomer-specific LynA/BLK activation; reported extended duration context

vs

(S,R) Enantiomer / Racemate Inactive or inhibitory kinase response; enantiomer mismatch may yield negative results

• [1] IUPHAR/BPS Guide to Pharmacology. nispomeben ligand page. Accessed 2026. Ligand ID: 13507. View Source
• [2] Tiecke E, et al. NRD.E1, an innovative non-opioid therapy for painful diabetic peripheral neuropathy—A randomized proof of concept study. Eur J Pain. 2022;26(8):1665-1678. View Source

Nispomeben Differentiation Evidence

Lyn Kinase Modulation vs. Standard Therapies

In a randomized, double-blind, placebo-controlled Phase 2a trial (n=88), Nispomeben (NRD.E1) 40 mg and 150 mg/day demonstrated placebo-corrected pain reduction of 0.82 NRS points (95% CI: 0.07, 1.58; p=0.034) and 0.66 NRS points (95% CI: -0.03, 1.35; p=0.061), respectively, over a 3-week treatment period . While the pre-specified multiplicity-adjusted significance threshold was not met, the magnitude of effect is consistent with or exceeds that reported for pregabalin in PDPN meta-analyses, where a standardized mean difference of -0.49 (95% CI -0.66 to -0.32) was observed . Direct head-to-head comparison data are not yet available, but this cross-study analysis suggests Nispomeben may provide at least comparable efficacy.

Lyn Kinase vs Standard Targets

Class-level

Lyn kinase Y-507 phosphorylation modulation Gabapentin/Pregabalin: α2δ calcium channel; Duloxetine: SERT/NET Orthogonal target class; no shared molecular target

Unique target mechanism context; no class-based target overlap

In vitro kinase and receptor binding panel data

Evidence Dimension	Placebo-corrected pain reduction on Numerical Rating Scale (NRS)
Target Compound Data	0.82 NRS points (40 mg/day); 0.66 NRS points (150 mg/day)
Comparator Or Baseline	Pregabalin (meta-analysis): Standardized Mean Difference -0.49 (95% CI -0.66 to -0.32)
Quantified Difference	Nispomeben effect sizes are numerically larger, but note different trial durations and endpoints; direct comparison is not available.
Conditions	Phase 2a RCT, 3-week treatment; Comparator data from meta-analysis of pregabalin trials in PDPN.

Why This Matters

Demonstrates that Nispomeben provides a clinically relevant analgesic effect, positioning it as a potential alternative for patients with inadequate response to, or intolerance of, first-line PDPN therapies.

• [1] Tiecke E, et al. NRD.E1, an innovative non-opioid therapy for painful diabetic peripheral neuropathy—A randomized proof of concept study. Eur J Pain. 2022;26(8):1665-1678. View Source
• [2] Onakpoya IJ, et al. Benefits and harms of pregabalin in the management of neuropathic pain: a rapid review and meta-analysis of randomised clinical trials. BMJ Open. 2019;9(1):e023600. View Source

Enantiomer-Specific Analgesic Activity

Nispomeben's mechanism involves inhibition of Lyn kinase phosphorylation, a target not engaged by any approved PDPN therapy . In contrast, pregabalin and gabapentin bind to the α2δ subunit of voltage-gated calcium channels, while duloxetine inhibits serotonin and norepinephrine reuptake . Crucially, Nispomeben shows no detectable binding to opioid, serotonin, GABA, NMDA, or cannabinoid receptors, nor to sodium or calcium channels . This profile suggests a potentially differentiated efficacy and safety spectrum, particularly in patients with contraindications or poor tolerance to gabapentinoids or SNRIs.

Enantiomer-Specific Activity

Head-to-head

(S,S): LynA/BLK activation; reported duration >24 h (S,R): kinase inhibition, inactive; Gabapentin: ≤5 h Binary enantiomer difference; >4.8-fold longer reported duration vs gabapentin

Enantiomer-attribution review context; stereochemical purity critical

In vivo neuropathic pain model; WO 2013/084238

Evidence Dimension	Primary molecular target(s)
Target Compound Data	Lyn tyrosine kinase phosphorylation inhibition
Comparator Or Baseline	Pregabalin/Gabapentin: α2δ calcium channel subunit; Duloxetine: Serotonin and norepinephrine transporters
Quantified Difference	Unique target engagement; no cross-reactivity with standard pain pathways.
Conditions	In vitro binding and functional assays

Why This Matters

Mechanistic novelty supports potential use in patients who are refractory to or intolerant of existing treatments, offering a distinct therapeutic option for procurement in clinical research settings.

• [1] IUPHAR/BPS Guide to Pharmacology. nispomeben ligand page. Accessed 2026. Ligand ID: 13507. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary: Pregabalin. Accessed 2026. View Source
• [3] National Center for Biotechnology Information. PubChem Compound Summary: Duloxetine. Accessed 2026. View Source

Pain Reduction vs. Published Benchmarks

Across three Phase 1 studies and one Phase 2a trial, Nispomeben was consistently well-tolerated, with no subject discontinuations due to treatment-emergent adverse events (TEAEs) reported in any study . In the Phase 2a PDPN trial, the only TEAE reported in >2 patients and more frequently with Nispomeben than placebo was headache . This contrasts with the known side effect profiles of pregabalin (dizziness, somnolence, weight gain) and duloxetine (nausea, constipation, sexual dysfunction), which often limit adherence . Additionally, no adverse events suggestive of abuse, dependence, or withdrawal were identified .

Pain Score Reduction

Context-dependent

-0.82 NRS Primary endpoint, 3-week Phase 2a (n=88); -1.46 NRS post-hoc

Reported pain-score endpoint context; cross-study comparison only

Pregabalin -1.28 NRS; gabapentin ~-1.11 NRS (separate trials)

Evidence Dimension	Discontinuation rate due to adverse events
Target Compound Data	0% (Phase 1/2a pooled)
Comparator Or Baseline	Pregabalin: 5-15% (clinical trials); Duloxetine: 10-15% (clinical trials)
Quantified Difference	Nispomeben shows a markedly lower discontinuation rate, though trials were of shorter duration.
Conditions	Phase 1 SAD/MAD studies and 3-week Phase 2a trial in PDPN.

Why This Matters

A favorable tolerability profile supports better patient adherence and expands the potential patient population, including those who cannot tolerate gabapentinoids or SNRIs.

• [1] Tiecke E, et al. First-in-Human Single-Ascending-Dose, Multiple-Dose, and Food Interaction Studies of NRD.E1, an Innovative Nonopioid Therapy for Painful Diabetic Peripheral Neuropathy. Clin Pharmacol Drug Dev. 2022;11(8):1012-1027. View Source
• [2] Tiecke E, et al. NRD.E1, an innovative non-opioid therapy for painful diabetic peripheral neuropathy—A randomized proof of concept study. Eur J Pain. 2022;26(8):1665-1678. View Source
• [3] Zaccara G, et al. Pregabalin for the treatment of painful diabetic peripheral neuropathy: a meta-analysis. J Pain Res. 2012;5:125-133. View Source
• [4] Goldstein DJ, et al. Duloxetine in the management of diabetic peripheral neuropathic pain. Pain Pract. 2005;5(2):106-117. View Source
• [5] Novaremed AG. Press Release: Novaremed Completes Patient Enrollment in NIH-Funded Phase 2b Trial. 2025 Sep 2. View Source

Tolerability Compared to Standard Therapies

Nispomeben demonstrates rapid oral absorption (tmax ~1-2 hours) and fast elimination via glucuronidation, with a terminal half-life supporting once-daily dosing . Notably, no relevant drug accumulation was observed after multiple daily doses . In contrast, pregabalin is typically dosed 2-3 times daily due to its shorter half-life, and gabapentin requires titration and thrice-daily dosing, which can impact adherence . Food intake increases Nispomeben exposure modestly but not clinically significantly . This PK profile simplifies administration and may improve patient compliance in long-term pain management.

Tolerability Endpoints

Context-dependent

Headache only AE >2 patients; no serious/severe/dose-related AEs Gabapentin: somnolence/dizziness >20%; Pregabalin: dose-dependent CNS AEs Qualitative AE profile difference; no head-to-head rate comparison

Tolerability endpoint profile context; CNS-depressant signal absent

Phase 2a 3-week RCT (n=88); comparator data from prescribing information

Evidence Dimension	Dosing frequency
Target Compound Data	Once daily
Comparator Or Baseline	Pregabalin: 2-3 times daily; Gabapentin: 3 times daily
Quantified Difference	Nispomeben offers a simplified dosing schedule.
Conditions	Phase 1 SAD/MAD studies

Why This Matters

Once-daily dosing enhances patient convenience and adherence, a key factor in chronic pain management and a potential differentiator for procurement decisions in clinical trial design.

• [1] Tiecke E, et al. First-in-Human Single-Ascending-Dose, Multiple-Dose, and Food Interaction Studies of NRD.E1, an Innovative Nonopioid Therapy for Painful Diabetic Peripheral Neuropathy. Clin Pharmacol Drug Dev. 2022;11(8):1012-1027. View Source
• [2] Pfizer. Lyrica (pregabalin) Prescribing Information. 2024. View Source

NIH Selection and FDA Fast Track

Secondary analyses of the Phase 2a trial showed that Nispomeben improved sleep interference scores and patient- and clinician-rated global impression of change, with effects consistent with the observed pain reduction . While numerical data for these endpoints were not reported in the primary publication, the consistency across multiple patient-reported measures suggests a holistic benefit. In comparison, pregabalin has demonstrated improvements in sleep interference with a standardized mean difference of -0.38 (95% CI -0.50 to -0.26) , providing a benchmark. Further data from the ongoing Phase 2b trial (NCT05480228) will quantify these effects more precisely .

NIH Selection & Fast Track

Source review

NIH EPPIC-Net sole oral agent; FDA Fast Track designation; Phase 2b (n=127) completed

Supports translational research selection context

Institutional program review; Phase 2b results expected Nov 2025

Evidence Dimension	Sleep interference (NRS) improvement
Target Compound Data	Improvement reported, but exact quantitative data not yet published.
Comparator Or Baseline	Pregabalin: Standardized Mean Difference -0.38 (95% CI -0.50 to -0.26)
Quantified Difference	Cross-study comparison not possible due to lack of numeric data for Nispomeben.
Conditions	Phase 2a trial, 3-week treatment; Comparator data from meta-analysis.

Why This Matters

Improvement in sleep and global functioning are critical for patients with PDPN, and Nispomeben's consistent effects across these domains support its potential as a comprehensive pain management option, pending quantitative confirmation.

• [1] Tiecke E, et al. NRD.E1, an innovative non-opioid therapy for painful diabetic peripheral neuropathy—A randomized proof of concept study. Eur J Pain. 2022;26(8):1665-1678. View Source
• [2] Onakpoya IJ, et al. Benefits and harms of pregabalin in the management of neuropathic pain: a rapid review and meta-analysis of randomised clinical trials. BMJ Open. 2019;9(1):e023600. View Source
• [3] ClinicalTrials.gov. NCT05480228: EPPIC-Net: Novaremed Painful Diabetic Peripheral Neuropathy ISA (EN21-01). View Source

Pharmacokinetics: Once-Daily Dosing

Nispomeben is the sole oral agent selected by the NIH for inclusion in the EPPIC-Net platform protocol to assess treatments for PDPN . This selection, along with FDA Fast Track designation , signals a high level of interest from key public health and regulatory bodies, reflecting the perceived potential to address unmet medical needs in PDPN. No other Lyn kinase modulator or novel non-opioid analgesic for PDPN has received this combination of recognitions. While these are not direct efficacy comparisons, they provide external validation of the compound's scientific and clinical promise relative to other candidates in the field.

PK: Once-Daily Dosing

Context-dependent

Once-daily oral; glucuronidation clearance; no accumulation Gabapentin: TID dosing, saturable absorption; Duloxetine: CYP2D6 substrate Dosing frequency 1× vs 3× daily; non-CYP vs CYP clearance pathway

Supports exposure-model interpretation; non-CYP clearance pathway context

Phase 1 SAD/MAD/food-interaction studies in healthy volunteers

Evidence Dimension	Programmatic inclusion and regulatory designations
Target Compound Data	NIH EPPIC-Net selection; FDA Fast Track designation
Comparator Or Baseline	Other PDPN drug candidates (e.g., LX9211, vixotrigine) did not receive this specific combination of recognitions.
Quantified Difference	Nispomeben is the only oral agent in the EPPIC-Net PDPN platform.
Conditions	NIH and FDA review processes

Why This Matters

For procurement and partnership decisions, such external endorsements reduce perceived development risk and may accelerate clinical development timelines.

• [1] Novaremed AG. Press Release: Novaremed Completes Patient Enrollment in NIH-Funded Phase 2b Trial of Non-Opioid Nispomeben for Diabetic Neuropathy Pain. 2025 Sep 2. View Source
• [2] Springer Nature. AdisInsight Drug Profile: Nispomeben - Novaremed. Updated 2025 Sep 5. View Source

Nispomeben Research & Procurement Applications

Lyn Kinase MoA Research in Pain Models

Given its once-daily oral dosing, favorable safety profile in early-phase trials , and demonstrated analgesic efficacy , Nispomeben is ideally suited for confirmatory Phase 2b/3 studies in PDPN. Procurement for such trials should consider the compound's unique Lyn kinase mechanism, which may address a subpopulation of patients refractory to gabapentinoids or SNRIs. The ongoing NIH-funded Phase 2b trial (NCT05480228) will provide pivotal data, but additional investigator-initiated or company-sponsored studies could explore combination therapy or long-term safety .

Opioid-Sparing Analgesic Screening

As a tool compound, Nispomeben enables interrogation of Lyn kinase signaling pathways in neuropathic pain. Unlike broad-spectrum kinase inhibitors, its lack of activity at opioid and other canonical pain receptors allows for cleaner mechanistic studies in animal models of diabetic neuropathy. Researchers can use Nispomeben to validate Lyn as a therapeutic target and to identify biomarkers of response, potentially paving the way for next-generation Lyn modulators.

Diabetic Neuropathy Translational Research

Nispomeben's pharmacokinetic profile (rapid absorption, no accumulation, once-daily dosing) and oral bioavailability make it a strong candidate for formulation development, including fixed-dose combinations or extended-release versions. Its non-opioid mechanism and favorable tolerability may also support exploration in other neuropathic pain conditions beyond PDPN, such as postherpetic neuralgia or chemotherapy-induced peripheral neuropathy, where current options are limited and often poorly tolerated.

Application

Selection Property

Validation Focus

Lyn-P2X4 pathway signaling studies

Kinase target engagement context

Lyn phosphorylation endpoint review

Non-opioid comparator assay studies

Non-opioid mechanism review

Receptor binding panel verification

PDPN model-response endpoint studies

Enantiomer-specific activity context

Pain-score endpoint monitoring

Sustained target-engagement models

Duration-of-action profile

Extended exposure model validation

• [1] Tiecke E, et al. First-in-Human Single-Ascending-Dose, Multiple-Dose, and Food Interaction Studies of NRD.E1, an Innovative Nonopioid Therapy for Painful Diabetic Peripheral Neuropathy. Clin Pharmacol Drug Dev. 2022;11(8):1012-1027. View Source
• [2] Tiecke E, et al. NRD.E1, an innovative non-opioid therapy for painful diabetic peripheral neuropathy—A randomized proof of concept study. Eur J Pain. 2022;26(8):1665-1678. View Source
• [3] ClinicalTrials.gov. NCT05480228: EPPIC-Net: Novaremed Painful Diabetic Peripheral Neuropathy ISA (EN21-01). View Source
• [4] IUPHAR/BPS Guide to Pharmacology. nispomeben ligand page. Accessed 2026. Ligand ID: 13507. View Source